Cas no 895805-65-9 (N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide)

• Product Name: N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide
• CAS No: 895805-65-9
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6026080
• PubChem ID: 7553669
• Update Time: 2025-08-05

N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-[3-(6-ethoxy-3-pyridazinyl)phenyl]-4-methoxy-
• N-(3-(6-ethoxypyridazin-3-yl)phenyl)-4-methoxybenzenesulfonamide
• 895805-65-9
• F2629-0137
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-4-methoxybenzenesulfonamide
• AKOS002068513
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C19H19N3O4S/c1-3-26-19-12-11-18(20-21-19)14-5-4-6-15(13-14)22-27(23,24)17-9-7-16(25-2)8-10-17/h4-13,22H,3H2,1-2H3
• InChI Key： BPBSEWREOVPLGA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OCC)C=C3)=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 619.9±65.0 °C(Predicted)
• pka: 7.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide

Introduction to N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide (CAS No. 895805-65-9)

N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide, identified by its CAS number 895805-65-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a pyridazine ring, an ethoxy substituent, and a methoxy group on the benzene ring, along with a sulfonamide moiety, creates a complex scaffold that is conducive to interactions with biological targets. These structural features have been meticulously designed to enhance binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their diverse biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide with an ethoxypyridazine moiety has been shown to enhance its pharmacological profile, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the treatment of various diseases. Current research indicates that it may exhibit inhibitory effects on enzymes and receptors involved in cancer progression. Studies have demonstrated that molecules with similar structural motifs can interfere with key signaling pathways, thereby impeding tumor growth and proliferation. The sulfonamide group, in particular, has been identified as a crucial element in modulating these pathways.

The synthesis of N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for subsequent biological testing. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has facilitated the characterization of the compound's structure and properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been conducted to predict how N-3-(6-ethoxypyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding the optimization of its pharmacological properties.

In vitro studies have shown that N-3-(6-ethoxypyridazin-3-y)phenyl)-4-methoxybenzene)-1-sulfonamide exhibits notable activity against several cancer cell lines. The compound has been tested for its ability to inhibit key enzymes involved in DNA replication and cell division. Preliminary results suggest that it may induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted is crucial for determining its potential therapeutic efficacy and safety profile. Initial studies indicate that it exhibits favorable pharmacokinetic characteristics, which could make it suitable for oral administration.

The safety profile of N-(3-(6-Ethoxypyridazin(3)-y]phenyl)-4-methoxybenz(ene(1)-sulfonyl)amid(e) is another area of focus. Preclinical toxicity studies have been conducted to assess its potential side effects. These studies have revealed that the compound is generally well-tolerated at moderate doses but may cause some mild adverse effects at higher concentrations. Further research is needed to fully characterize its safety profile.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing and regulatory approval. However, the promising results obtained with N-(3-(6-Ethoxypyridazin(3)-y]phenyl)-4-methoxybenz(ene(1)-sulfonyl)amid(e) provide hope that it may soon enter clinical trials and become a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

In conclusion, N-(3-(6-Ethoxypyridazin(3)-y]phenyl)-4-methoxybenz(ene(1)-sulfonyl)amid(e) represents a significant advancement in pharmaceutical research. Its unique molecular structure, combined with promising biological activities, makes it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for sulfonamide derivatives, this compound holds great potential for improving patient outcomes.